1-(aminomethyl)-N-benzylcyclopentanamine

• Molecular Formula: C13H20N2
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-(aminomethyl)-N-benzylcyclopentan-1-amine
• InChI: InChI=1S/C13H20N2/c14-11-13(8-4-5-9-13)15-10-12-6-2-1-3-7-12/h1-3,6-7,15H,4-5,8-11,14H2
• InChI Key: ATSPLZSVDDOQEE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CN)NCC2=CC=CC=C2

Description

1-(Aminomethyl)-N-benzylcyclopentanamine is a cyclopentane-based secondary amine featuring an aminomethyl (-CH₂NH₂) substituent on the cyclopentane ring and a benzyl (-CH₂C₆H₅) group attached to the nitrogen atom. The benzyl group introduces aromaticity and increased lipophilicity, which may enhance membrane permeability in biological systems. Such compounds are typically utilized as intermediates in pharmaceutical research and development ().

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between 1-(aminomethyl)-N-benzylcyclopentanamine and similar compounds:

Compound Name	CAS	Molecular Formula	Molecular Weight	Substituents	Ring Size	Key Properties
1-(Aminomethyl)-N-benzylcyclopentanamine	Not provided	C₁₃H₂₀N₂	~204.31 g/mol*	Benzyl, aminomethyl	5-membered	High lipophilicity; aromatic interactions
1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine ()	1094891-06-1	C₉H₂₀N₂	156.27 g/mol	Ethyl, methyl, aminomethyl	5-membered	Aliphatic substituents; lower molecular weight
1-(Aminomethyl)-N-benzyl-N-methylcyclobutan-1-amine ()	1501189-97-4	C₁₂H₁₈N₂	190.29 g/mol	Benzyl, methyl, aminomethyl	4-membered	Higher ring strain; reduced stability
1-(Aminomethyl)cyclobutanamine ()	780747-61-7	C₅H₁₂N₂	100.16 g/mol	Aminomethyl	4-membered	Simple structure; low lipophilicity
1-(Aminomethyl)cyclopentanamine dihydrochloride ()	123194-04-7	C₆H₁₅Cl₂N₂	202.11 g/mol	Aminomethyl (salt form)	5-membered	Enhanced water solubility (salt form)

*Molecular weight inferred from structural analogs.

Key Differences and Implications

Ring Size and Stability

• Cyclopentane vs. Cyclobutane : The 5-membered cyclopentane ring in the target compound experiences less angle strain compared to 4-membered cyclobutane derivatives (e.g., ). This confers greater thermodynamic stability and may reduce reactivity in synthesis or degradation pathways .

Substituent Effects

• Benzyl Group : The aromatic benzyl substituent increases lipophilicity (logP) compared to aliphatic groups (e.g., ethyl or methyl in ). This enhances solubility in organic solvents and may improve blood-brain barrier penetration in drug candidates .
• Salt Forms : Dihydrochloride salts () improve aqueous solubility, making them preferable for formulations requiring high bioavailability.

Pharmacological Potential

• Target Compound : The benzyl group’s π-π stacking capability may enhance interactions with aromatic residues in enzymes or receptors, making it valuable in kinase inhibitor design.
• Cyclobutane Analogs: Higher ring strain in compounds like 1-(Aminomethyl)-N-benzyl-N-methylcyclobutan-1-amine () could lead to unique reactivity, useful in prodrug activation strategies .

Industrial Use

• These compounds serve as intermediates in synthesizing complex molecules, including antibiotics (e.g., benzathine benzylpenicillin analogs in ) and heterocyclic therapeutics .